![molecular formula C21H19F2NO3S B2893832 1'-(2-((Difluoromethyl)thio)benzoyl)spiro[chroman-2,4'-piperidin]-4-one CAS No. 896334-84-2](/img/structure/B2893832.png)
1'-(2-((Difluoromethyl)thio)benzoyl)spiro[chroman-2,4'-piperidin]-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1'-(2-((Difluoromethyl)thio)benzoyl)spiro[chroman-2,4'-piperidin]-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a spirocyclic lactone derivative that has been synthesized using various methods.
Scientific Research Applications
Sigma Receptor Ligands
Compounds containing the spiro[chroman-2,4'-piperidine] moiety have been evaluated for their affinity towards sigma receptors. Research demonstrates that specific derivatives exhibit a high affinity for sigma(1) receptors, suggesting their potential utility in probing the function of sigma receptors in various physiological and pathological processes. One study highlights the synthesis of spiro[chroman-2,4'-piperidine] derivatives that show significant selectivity and potency as sigma(1) receptor ligands, with certain compounds achieving a sigma(1)/sigma(2) selectivity ratio of over 1000, indicative of their potential for targeted research applications in neurology and pharmacology (Maier & Wünsch, 2002).
Histone Deacetylase (HDAC) Inhibitors
Spiropiperidine hydroxamic acid-based derivatives, including those with the spiro[chroman-2,4'-piperidine] backbone, have been identified as structurally novel HDAC inhibitors. These compounds were synthesized and evaluated for their ability to inhibit HDACs and exhibited antiproliferative activity against tumor cell lines in vitro. Notably, certain spirocycle derivatives demonstrated good oral bioavailability and tumor growth inhibition in murine xenograft models, indicating their potential as therapeutic agents in cancer research (Varasi et al., 2011).
General Applications in Medicinal Chemistry
The spiro[chroman-2,4'-piperidine]-4(3H)-one moiety is recognized as an important pharmacophore, featuring prominently in drugs, drug candidates, and biochemical reagents. Advances in the synthesis of spiro[chroman-2,4'-piperidine]-4(3H)-one-derived compounds have been significant, with these compounds showing a range of biological activities. The versatility and biological relevance of this pharmacophore underscore its utility in the development of new biologically active substances, reflecting the broader potential of such compounds in medicinal chemistry and drug discovery (Ghatpande et al., 2020).
Future Directions
properties
IUPAC Name |
1'-[2-(difluoromethylsulfanyl)benzoyl]spiro[3H-chromene-2,4'-piperidine]-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F2NO3S/c22-20(23)28-18-8-4-2-6-15(18)19(26)24-11-9-21(10-12-24)13-16(25)14-5-1-3-7-17(14)27-21/h1-8,20H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDQNMSJZRYGTEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12CC(=O)C3=CC=CC=C3O2)C(=O)C4=CC=CC=C4SC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.